Cas no 2138509-84-7 (3-ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

• Product Name: 3-ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• CAS No: 2138509-84-7
• MF: C₇H₁₅N₃O₂S
• MW: 205.277899980545
• CID: 6279471
• PubChem ID: 165944442
• Update Time: 2025-05-21

3-ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• 2138509-84-7
• EN300-1132040

• Inchi： 1S/C7H15N3O2S/c1-2-9-7(11)10-13(12)5-3-8-4-6-13/h8H,2-6H2,1H3,(H,9,11)
• InChI Key： ONUYJWGPUVDXCF-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(NCC)=O)=O

Computed Properties

• Exact Mass: 205.08849790g/mol
• Monoisotopic Mass: 205.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea

3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138509-84-7): A Comprehensive Overview

3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138509-84-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to in scientific literature by its systematic name, belongs to the class of thiomorpholine derivatives, which are known for their diverse biological and chemical activities. The presence of both urea and thiomorpholine moieties in its structure makes it a subject of interest for researchers exploring novel pharmaceutical intermediates and agrochemicals.

The molecular formula of 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea is C7H13N3O2S, with a molecular weight of 203.26 g/mol. Its structure features a thiomorpholine ring substituted with an ethylurea group, which contributes to its distinct chemical reactivity. This compound is often studied for its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Recent trends in AI-driven drug design have highlighted the importance of such heterocyclic compounds in virtual screening and molecular docking studies.

One of the key areas of interest for 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea is its potential application in medicinal chemistry. Researchers have explored its utility as a building block for small molecule therapeutics, particularly in targeting diseases like inflammatory disorders and metabolic syndromes. The compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable candidate for further investigation. Additionally, its sulfoxide group (1-oxo-1lambda6) has been noted for its potential in modulating drug solubility and bioavailability, which are critical factors in pharmaceutical formulation.

In the field of material science, 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea has shown promise as a precursor for functional polymers and coordination complexes. Its unique electronic properties, derived from the thiomorpholine core, make it suitable for applications in organic electronics and catalysis. Recent studies have also explored its use in green chemistry initiatives, where it serves as a ligand in environmentally friendly catalytic systems. This aligns with the growing demand for sustainable chemical processes in industrial applications.

The synthesis of 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea typically involves multi-step organic reactions, including condensation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader trend toward process intensification in chemical manufacturing. Analytical characterization of this compound often utilizes NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a commercial perspective, 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea is primarily available as a research chemical for laboratory use. Its market availability is closely tied to the demand for specialty chemicals in academic and industrial research settings. Recent advancements in high-throughput screening technologies have increased the need for such structurally diverse compounds, driving innovation in their synthesis and application. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) makes it practical for widespread research use.

Looking ahead, the future research directions for 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea may focus on expanding its applications in precision medicine and personalized therapeutics. The integration of computational chemistry tools with experimental studies could unlock new possibilities for this compound in targeted drug delivery systems. Furthermore, its potential role in bioorthogonal chemistry—a rapidly growing field that enables selective chemical reactions in biological systems—warrants further exploration. As the scientific community continues to prioritize molecular diversity in drug discovery, compounds like 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea will remain at the forefront of innovative research.

In conclusion, 3-Ethyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138509-84-7) represents a fascinating example of modern heterocyclic chemistry with broad interdisciplinary relevance. Its unique structural features and versatile applications make it a valuable subject for ongoing research across pharmaceutical sciences, materials engineering, and chemical biology. As synthetic methodologies advance and biological screening technologies become more sophisticated, this compound is poised to contribute significantly to scientific and technological breakthroughs in the coming years.